Cas no 139304-26-0 (Alanine,N,N'-[ethylidenebis[1-(phenylmethyl)-1H-pyrazole-4,5-diyl]]bis[2-methyl-)

• Product Name: Alanine,N,N'-[ethylidenebis[1-(phenylmethyl)-1H-pyrazole-4,5-diyl]]bis[2-methyl-
• CAS No: 139304-26-0
• MF: C₃₀H₃₆N₆O₄
• MW: 544.644646644592
• CID: 1266571
• Update Time: 2024-08-03

Alanine,N,N'-[ethylidenebis[1-(phenylmethyl)-1H-pyrazole-4,5-diyl]]bis[2-methyl- Chemical and Physical Properties

Names and Identifiers

• Alanine,N,N'-[ethylidenebis[1-(phenylmethyl)-1H-pyrazole-4,5-diyl]]bis[2-methyl-
• Alanine, N,N'-[ethylidenebis[1-(phenylmethyl)-1H-pyrazole-4,5-diyl]]bis[2-methyl- (9CI)

• Inchi： 1S/C30H36N6O4/c1-20(23-16-31-35(18-21-12-8-6-9-13-21)25(23)33-29(2,3)27(37)38)24-17-32-36(19-22-14-10-7-11-15-22)26(24)34-30(4,5)28(39)40/h6-17,20,33-34H,18-19H2,1-5H3,(H,37,38)(H,39,40)
• InChI Key： QRIIYBHPCYYVBL-UHFFFAOYSA-N
• SMILES： N(C1N(N=CC=1C(C1C=NN(C=1NC(C)(C)C(=O)O)CC1C=CC=CC=1)C)CC1C=CC=CC=1)C(C)(C)C(=O)O

Computed Properties

• Exact Mass: 544.28008

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 830.9±65.0 °C(Predicted)
• PSA: 134.3
• pka: 4.18±0.10(Predicted)